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Cat. No.: B100999
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5,7-Dimethylundecane (CAS No.
17312-83-3), a branched-chain alkane. Due to a notable lack of extensive research specifically
on this compound, this document consolidates available data on its chemical and physical
properties and supplements this with general information and established experimental
protocols relevant to branched alkanes. This guide is intended to serve as a foundational
resource for researchers and professionals in drug development and other scientific fields who
may encounter or have an interest in this molecule.

Introduction

5,7-Dimethylundecane is a saturated hydrocarbon belonging to the alkane family,
characterized by a thirteen-carbon backbone with two methyl group branches.[1][2] Like other
branched alkanes, it is a colorless and odorless liquid at room temperature.[2] Its primary
industrial applications are as a solvent, a chemical intermediate, and in the formulation of
lubricants and fuels.[2] While a common component of petroleum products, specific biological
activities or extensive toxicological studies on 5,7-Dimethylundecane are not readily available
in published literature. This guide aims to present the known data for this compound and
provide context through the broader understanding of branched alkanes.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b100999?utm_src=pdf-interest
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3413027/
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312833&Mask=200
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

The fundamental properties of 5,7-Dimethylundecane are summarized below. It is important to
note that much of the available data is predicted rather than experimentally determined.

Property Value Source
Molecular Formula Ci3Hzs [1][2]
Molecular Weight 184.37 g/mol [11[2]
CAS Number 17312-83-3 [11[2]

Colorless, odorless liquid (at
Appearance [2]
room temperature)

Boiling Point Not available (Predicted) [1]
Melting Point Not available [1]
Density Not available (Predicted) [1]
Solubility Insoluble in water General alkane property

] Standard non-polar: 1190,
Kovats Retention Index [3]
1198, 1207

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of organic compounds.
The following data is available for 5,7-Dimethylundecane:

o Mass Spectrometry (MS): The mass spectrum (electron ionization) of 5,7-
Dimethylundecane is available through the National Institute of Standards and Technology
(NIST) database.[2] This data is essential for identifying the compound in complex mixtures
via Gas Chromatography-Mass Spectrometry (GC-MS).

* Nuclear Magnetic Resonance (NMR) Spectroscopy: PubChem indicates the availability of
13C NMR spectra.[3] Generally, the tH NMR spectra of branched alkanes show signals in the
upfield region (typically 0.7-1.5 ppm).[4] The chemical shifts are influenced by the degree of
substitution on the carbon atom to which the protons are attached.[4]
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e Infrared (IR) Spectroscopy: PubChem indicates the availability of vapor phase IR spectra.[3]
The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.

Experimental Protocols

While specific experimental protocols for the synthesis or application of 5,7-
Dimethylundecane are not documented in readily available literature, general methodologies
for the analysis of branched alkanes are well-established.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a standard technique for the separation and identification of volatile and semi-volatile
organic compounds, including branched alkanes.

Objective: To separate and identify 5,7-Dimethylundecane in a sample mixture.
Methodology:

o Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., hexane or
dichloromethane).

« Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC injector
port.

e Gas Chromatography:

o Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 pm) is
typically used for alkane separation.[5]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[6]

o Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 320°C) at a controlled rate (e.g.,
10°C/min).[6]

e Mass Spectrometry:
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o lonization: Electron lonization (El) at 70 eV is standard.[5]
o Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.
o Data Acquisition: Scan a mass range (e.g., m/z 40-500) to obtain the full mass spectrum.

o Data Analysis: Identify 5,7-Dimethylundecane by comparing its retention time and mass

spectrum with a known standard or a reference library such as the NIST Mass Spectral
Library.
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Sample Preparation

GC-MS System

Separation
GC_Column MS_Detector
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Gure 5,7—Dimethylundecan9 (Deuterated Solvent (e.g., CDCIBD
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Potential Relevance in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100999#5-7-dimethylundecane-cas-number-17312-
83-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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